N-1,3-benzothiazol-2-yl-2-[4-(2-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H22N4O2S/c1-26-17-8-4-3-7-16(17)24-12-10-23(11-13-24)14-19(25)22-20-21-15-6-2-5-9-18(15)27-20/h2-9H,10-14H2,1H3,(H,21,22,25)
• InChI Key: MVQQTAVCLHTESL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[4-(2-methoxyphenyl)-1-piperazinyl]acetamide, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been extensively studied for its potential application in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The exact mechanism of action of BZP is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. BZP also acts as a non-selective adrenergic receptor agonist, leading to increased levels of norepinephrine and epinephrine in the body.
Biochemical and physiological effects:
BZP has been shown to produce a wide range of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. BZP also produces effects on the central nervous system, including increased alertness, euphoria, and feelings of well-being. In addition, BZP has been shown to suppress appetite and increase energy expenditure.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is a well-characterized compound, and its synthesis is relatively simple. BZP is also relatively stable and can be stored for extended periods without significant degradation. However, there are some limitations to using BZP in lab experiments. It is a controlled substance in many countries, and obtaining it can be difficult. In addition, the effects of BZP on different biological systems can be variable, making it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on BZP. One area of interest is the development of new derivatives of BZP with improved pharmacological properties. Another area of interest is the investigation of the long-term effects of BZP on various biological systems. Finally, the potential use of BZP as a treatment for various medical conditions, including depression and anxiety, warrants further investigation.
Conclusion:
In conclusion, BZP is a synthetic compound that has been extensively studied for its potential application in the field of medicinal chemistry. It possesses a wide range of pharmacological activities, including central nervous system stimulation, appetite suppression, and thermogenic effects. BZP has several advantages for use in lab experiments, but there are also some limitations to its use. Finally, there are several potential future directions for research on BZP, including the development of new derivatives with improved pharmacological properties and the investigation of its potential use as a treatment for various medical conditions.

Synthesis Methods

The synthesis of BZP involves the reaction of 2-aminobenzothiazole with 4-(2-methoxyphenyl)piperazine and chloroacetyl chloride in the presence of triethylamine. The resulting product is purified using column chromatography, and the final compound is obtained as a white crystalline powder.

Scientific Research Applications

BZP has been extensively studied for its potential application in the field of medicinal chemistry. It has been shown to possess a wide range of pharmacological activities, including central nervous system stimulation, appetite suppression, and thermogenic effects. BZP has also been investigated for its potential use as a treatment for various medical conditions, including depression, anxiety, and obesity.